Cas no 155669-26-4 ((1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one)

(1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one structure

155669-26-4 structure

Product Name:(1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one

CAS No:155669-26-4

MF:C₁₃H₁₀OS₂

MW:246.347900867462

CID:4524710

PubChem ID:5399105

Update Time:2025-04-24

(1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one Chemical and Physical Properties

Names and Identifiers

- 1,5-dithiophen-2-ylpenta-1,4-dien-3-one
- (1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one
- GEO-00365
- 10T-0823
- 1,5-di(thiophen-2-yl)penta-1,4-dien-3-one
- MFCD00111630
- HMS1367M22
- AG-690/12765165
- (1E,4E)-1,5-di(thiophen-2-yl)penta-1,4-dien-3-one
- 155669-26-4
- AKOS000513671
- (1E,4E)-1,5-bis(thiophen-2-yl)penta-1,4-dien-3-one
- 1,5-di(2-thienyl)-1,4-pentadien-3-one
- (1E,4E)-1,5-dithiophen-2-ylpenta-1,4-dien-3-one
- (thienyl-2)vinylketone
- SCHEMBL5598741
- 1,5-Bis-(2-thienyl)-1,4-pentadien-3-one
- CHEMBL255963
- Inchi： 1S/C13H10OS2/c14-11(5-7-12-3-1-9-15-12)6-8-13-4-2-10-16-13/h1-10H/b7-5+,8-6+
- InChI Key： IWLDEULFZPGROA-KQQUZDAGSA-N
- SMILES： C(/C1SC=CC=1)=C\C(=O)/C=C/C1SC=CC=1

Computed Properties

Exact Mass: 246.01730729Da
Monoisotopic Mass: 246.01730729Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 73.6Å²

(1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E143275-0.5mg	(1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one	155669-26-4		0.5mg	$ 50.00	2022-06-05
TRC	E143275-1mg	(1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one	155669-26-4		1mg	$ 80.00	2022-06-05
TRC	E143275-2.5mg	(1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one	155669-26-4		2.5mg	$ 155.00	2022-06-05
Key Organics Ltd	10T-0823-1MG	(1E,4E)-1,5-di(2-thienyl)-1,4-pentadien-3-one	155669-26-4	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	10T-0823-5MG	(1E,4E)-1,5-di(2-thienyl)-1,4-pentadien-3-one	155669-26-4	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	10T-0823-10MG	(1E,4E)-1,5-di(2-thienyl)-1,4-pentadien-3-one	155669-26-4	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	10T-0823-0.5G	(1E,4E)-1,5-di(2-thienyl)-1,4-pentadien-3-one	155669-26-4	>90%	0.5g	£385.00	2025-02-08
Key Organics Ltd	10T-0823-1G	(1E,4E)-1,5-di(2-thienyl)-1,4-pentadien-3-one	155669-26-4	>90%	1g	£770.00	2025-02-08
Key Organics Ltd	10T-0823-5G	(1E,4E)-1,5-di(2-thienyl)-1,4-pentadien-3-one	155669-26-4	>90%	5g	£3080.00	2025-02-08
Key Organics Ltd	10T-0823-10G	(1E,4E)-1,5-di(2-thienyl)-1,4-pentadien-3-one	155669-26-4	>90%	10g	£5775.00	2025-02-08

(1E,4E)-1,5-Di(2-thienyl)-1,4-pentadien-3-one Production Method

Production Method 1

98-03-3

155669-26-4

874-83-9

636-72-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Potassium carbonate , (OC-6-42)-[1,1′-(1,4-Butanediyl)bis[1,1-diphenylphosphine-κP]]dichloro(2-pyridin… Solvents: Isopropanol ; 3 h, 82 °C

Reference

Transfer Hydrogenation and Hydrogenation of Commercial-Grade Aldehydes to Primary Alcohols Catalyzed by 2-(Aminomethyl)pyridine and Pincer Benzo[h]quinoline Ruthenium Complexes

Baldino, Salvatore; et al, ChemCatChem, 2016, 8(13), 2279-2288